4,4,5,5,6,6,6-heptafluorohexanoic Acid

• IUPAC Name: 4,4,5,5,6,6,6-heptafluorohexanoic acid
• InChI: InChI=1S/C6H5F7O2/c7-4(8,2-1-3(14)15)5(9,10)6(11,12)13/h1-2H2,(H,14,15)
• InChI Key: ISFKSWMQWIRDNC-UHFFFAOYSA-N
• Canonical SMILES: C(CC(C(C(F)(F)F)(F)F)(F)F)C(=O)O
• Molecular Formula: C6H5F7O2
• DSSTOX Substance ID: DTXSID00379268
• Molecular Weight: 242.09 g/mol
• CAS RN: 356-02-5

Description

4,4,5,5,6,6,6-Heptafluorohexanoic Acid, also known as 33FTA, is a medium-chain fatty acid. It has the molecular formula C6H5F7O2 and a molecular weight of 242.09 g/mol. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H5F7O2/c7-4(8,2-1-3(14)15)5(9,10)6(11,12)13/h1-2H2,(H,14,15). The Canonical SMILES for this compound is C(CC(C(C(F)(F)F)(F)F)(F)F)C(=O)O.

Physical And Chemical Properties Analysis

The melting point of this compound is 38 °C. Its boiling point is 77-78°C at 4mm. The density of this compound is 1.508±0.06 g/cm3.

Scientific Research Applications

Environmental Studies and Biodegradation

Research has shown that compounds similar to 4,4,5,5,6,6,6-heptafluorohexanoic Acid are involved in environmental studies. For instance, 6:2 fluorotelomer alcohol (6:2 FTOH), a raw material related to heptafluorohexanoic Acid, is used in industrial and consumer applications and has been studied for its biotransformation in river sediment systems. This research is crucial for understanding the environmental fate of such compounds and their potential impact on ecosystems (Zhao et al., 2013).

Analytical Chemistry and Drug Testing

Heptafluorohexanoic Acid derivatives have been utilized in the field of analytical chemistry. One study focused on the identification of (2-aminopropyl)benzofuran (APB) phenyl ring positional isomers in internet-purchased products, where derivatives were used for gas chromatography and liquid chromatography analyses. This highlights their application in drug testing and forensic science (Stańczuk et al., 2013).

Environmental Toxicology

In environmental toxicology, research on perfluorinated carboxylic acids, which are chemically related to heptafluorohexanoic Acid, has been conducted to understand their acute biological activity. This type of study is essential for assessing the potential risk of these chemicals to humans and the environment (Mulkiewicz et al., 2007).

Biochemistry and Biotechnology

In biochemistry and biotechnology, studies have focused on the stereospecific irreversible inhibition of bacterial glutamic acid decarboxylase by derivatives of heptafluorohexanoic Acid, providing insights into enzyme inhibition mechanisms and potential applications in drug development (Jung et al., 1978).

Industrial Applications

Heptafluorohexanoic Acid and its derivatives have been studied for their potential in industrial applications, such as the production of medium-chain carboxylic acids by certain bacterial strains. This research is vital for developing new industrial bioprocesses (Jeon et al., 2016).

Mechanism of Action

Target of Action

• By inhibiting TS, 4,4,5,5,6,6,6-heptafluorohexanoic acid disrupts the production of dTMP, leading to imbalances in the deoxynucleotide pool and ultimately interfering with DNA synthesis and repair .

Mode of Action

• Additionally, the accumulation of dUMP may increase levels of deoxyuridine triphosphate (dUTP), which can be misincorporated into DNA .

Biochemical Pathways

• Misincorporation of this compound metabolites (e.g., FdUTP) into DNA further contributes to cellular dysfunction .

Pharmacokinetics

• Impact on Bioavailability : The compound’s pharmacokinetics influence its bioavailability, but specific data are limited .

Result of Action

• In cancer treatment, this compound is used to target rapidly dividing cancer cells, particularly in colorectal and breast cancers .